N-(5-Pyridin-4-yl-1H-pyrazol-3-yl)-acetamide

• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol
• IUPAC Name: N-(5-pyridin-4-yl-1H-pyrazol-3-yl)acetamide
• InChI: InChI=1S/C10H10N4O/c1-7(15)12-10-6-9(13-14-10)8-2-4-11-5-3-8/h2-6H,1H3,(H2,12,13,14,15)
• InChI Key: QFJDBTQXCUXRGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NNC(=C1)C2=CC=NC=C2

Description

N-(5-Pyridin-4-yl-1H-pyrazol-3-yl)-acetamide is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 3-oxo-3-pyridin-4-yl-propionitrile (10.0 g, 45 mmol) in 50 mL of acetic acid was added hydrazine monohydrate (1.59 g, 50 mmol) and the solution was heated to 70° C. overnight. The resulting white precipitate was collected and washed with diethyl ether and dried in vacuum to afford: 5.1 g (56% yield) of the title compound as an acetate salt. 1H NMR d6-DMSO: 10.90-10.60 (1H, vbs) 8.60-8.59 (2H, d), 7.71-7.70 (2H, d), 7.15-6.90 (1H, br s), 2.03 (3H, s), 1.87 (3H, s). FIA MS: MH+203.1, M−201.2.